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Compound of Interest

Compound Name: 2-Bromo-5-hydroxypyridine

Cat. No.: B120221

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-5-hydroxypyridine (CAS
Number: 55717-45-8), a versatile heterocyclic compound. This document details its chemical
identifiers, physical properties, and key applications in organic synthesis, particularly in the
preparation of pharmaceutical and agrochemical intermediates. While its direct involvement in
specific biological signaling pathways is not extensively documented in publicly available
literature, this guide outlines general experimental protocols for reactions in which itis a
valuable synthon and discusses its potential in biochemical research.

Core Chemical Identifiers and Properties

2-Bromo-5-hydroxypyridine, also known by its IUPAC name 6-Bromo-3-pyridinol, is a
substituted pyridine ring with a bromine atom at the 2-position and a hydroxyl group at the 5-
position. It is a white to off-white crystalline solid.[1][2] Key identifiers and physicochemical
properties are summarized in the table below for easy reference and comparison.
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Identifier Value Source(s)
CAS Number 55717-45-8 [LI21[31[415106117]
IUPAC Name 6-Bromo-3-pyridinol [2][6]1[8]1[9]
Molecular Formula CsH4aBrNO [L11211517]
Molecular Weight 174.00 g/mol [11121[3]
PTEFNEALEPSHLC-
InChl Key [8][10]
UHFFFAOYSA-N
Canonical SMILES C1=CC(=C(N=C1)BnO
White to off-white
Appearance [1][2][6]
powder/crystal
Melting Point 138-140.0 °C [1][6]
Boiling Point 373.0£22.0 °C at 760 mmHg [10]
Purity Typically 298% (GC) [1][61[8]

Synthetic Applications and Experimental Protocols

2-Bromo-5-hydroxypyridine is a valuable intermediate in organic synthesis, primarily utilized
in the construction of more complex molecules with potential biological activity.[2][11] Its utility
stems from the presence of two reactive sites: the bromine atom, which can participate in
cross-coupling reactions, and the hydroxyl group, which can undergo etherification.

Suzuki Coupling Reactions

The bromine atom on the pyridine ring makes 2-Bromo-5-hydroxypyridine a suitable
substrate for palladium-catalyzed Suzuki coupling reactions. This reaction is a powerful tool for
forming carbon-carbon bonds, enabling the synthesis of biaryl compounds, which are common
motifs in pharmaceuticals.

Experimental Workflow: General Protocol for Suzuki Coupling
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Reaction Setup

2-Bromo-5-hydroxypyridine
(1 equiv)

Arylboronic Acid (1.2 equiv) Combine
Base (e.g., K2CO3, 2 equiv)

Rea"tion Work-up & Purification

Palladium Catalyst Ineﬁﬁ:ﬂ%"sﬁere Monitor by TLC/LC-MS .{ Cool & Extract ' : ‘ Dry & Purify }
(e.g., Pd(PPh3)4, 0.05 equiv) (.., 90-100 °C) with Organic Solvent (e.g., Column Chromatography)
Solvent
(e.g., Dioxane/Water)

Click to download full resolution via product page

A generalized workflow for a Suzuki coupling reaction.

Detailed Methodology:

A general procedure involves dissolving 2-Bromo-5-hydroxypyridine, an arylboronic acid, a
palladium catalyst (such as tetrakis(triphenylphosphine)palladium(0)), and a base (like
potassium carbonate) in a suitable solvent system (often a mixture of an organic solvent like
dioxane and water). The reaction mixture is then heated under an inert atmosphere until the
starting material is consumed, as monitored by techniques like thin-layer chromatography
(TLC) or liquid chromatography-mass spectrometry (LC-MS). After cooling, the product is
extracted into an organic solvent, dried, and purified, typically by column chromatography.

Williamson Ether Synthesis-type Reactions

The hydroxyl group of 2-Bromo-5-hydroxypyridine can be deprotonated with a base to form
an alkoxide, which can then act as a nucleophile in a Williamson ether synthesis-type reaction
with an alkyl halide. This allows for the introduction of various alkyl or substituted alkyl groups
at the 5-position of the pyridine ring.

Experimental Workflow: General Protocol for Ether Synthesis
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Reaction Setup

(1 equiv) Combine

2-Bromo-5-hydroxypyridine
Base (e.g., Cs2C0O3, 1.3 equiv)

Reaction Work-up & Purification
Alkyl Halide/Mesylate [ Heat Overnight Dilute & Extract Dry, Evaporate & Purify
(1.1 equiv) \ (e.g., 100 °C) | with Organic Solvent (e.g., Crystallization)
Solvent
(e.g., NMP)

Click to download full resolution via product page

A generalized workflow for an ether synthesis reaction.

Detailed Methodology:

In a typical procedure, 2-Bromo-5-hydroxypyridine is treated with a base, such as cesium
carbonate, in a polar aprotic solvent like N-methylpyrrolidone (NMP). An alkylating agent, for
instance, an alkyl mesylate or halide, is then added to the mixture. The reaction is heated, often
overnight, to drive it to completion. The work-up usually involves dilution with an organic
solvent and washing with water to remove the base and solvent. The final product can then be

purified by crystallization or chromatography.

Potential Biological Activity and Research
Applications

While specific signaling pathways involving 2-Bromo-5-hydroxypyridine are not well-defined
in the available literature, its structural motifs are present in compounds with known biological
activities. It is utilized in biochemical research, particularly in studies related to enzyme
inhibition and receptor binding.[3] One source mentions potential cholinergic properties, though
without specifying the exact nature of this activity.[12]
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The pyridine core is a common feature in many biologically active molecules. Therefore,
derivatives of 2-Bromo-5-hydroxypyridine are of interest in drug discovery and agrochemical
research.[2][13] For example, it can serve as a building block for synthesizing compounds
targeting neurological disorders.[3]

Logical Relationship: From Chemical to Biological Activity

(Z—Bromo—S—hydroxypyridina
Chemical Synthesis
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:
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The role of 2-Bromo-5-hydroxypyridine in drug discovery.

This diagram illustrates the typical progression from a starting chemical building block like 2-
Bromo-5-hydroxypyridine to the identification of a potential lead compound in drug discovery.
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Through chemical synthesis, a library of derivatives can be created and subsequently screened
for biological activity using various assays.

Conclusion

2-Bromo-5-hydroxypyridine is a commercially available and synthetically versatile building
block with significant potential in the fields of pharmaceutical and agrochemical research. Its
well-defined chemical properties and reactivity in key organic transformations make it a
valuable tool for the synthesis of novel and complex molecules. While its direct biological roles
are yet to be fully elucidated, its utility as a scaffold for creating compounds with desired
biological activities is firmly established. Further research into the biological effects of its
derivatives may uncover specific signaling pathway interactions and lead to the development of
new therapeutic agents or crop protection solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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